![molecular formula C13H13Cl2NO2 B2674230 2-Amino-2-[3-(2,4-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid CAS No. 2287268-06-6](/img/structure/B2674230.png)
2-Amino-2-[3-(2,4-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
Description
The compound is a derivative of dichlorophenylacetic acid, which is an organic compound . It has a molecular weight of 205.04 and its linear formula is Cl2C6H3CH2CO2H . Another similar compound is 2-amino-2-(3,5-dichlorophenyl)acetic acid hydrochloride . Its molecular weight is 256.52 and its linear formula is C8H8CL3NO2 .
Molecular Structure Analysis
The InChI code for a similar compound, 2-amino-2-(3,5-dichlorophenyl)acetic acid hydrochloride, is 1S/C8H7Cl2NO2.ClH/c9-5-1-4 (2-6 (10)3-5)7 (11)8 (12)13;/h1-3,7H,11H2, (H,12,13);1H .Physical And Chemical Properties Analysis
The compound 2,4-Dichlorophenylacetic acid is a solid with a melting point of 129-131 °C (lit.) . The similar compound 2-amino-2-(3,5-dichlorophenyl)acetic acid hydrochloride is also a solid and should be stored at 0-8 C .Safety and Hazards
properties
IUPAC Name |
2-amino-2-[3-(2,4-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13Cl2NO2/c14-7-1-2-8(9(15)3-7)12-4-13(5-12,6-12)10(16)11(17)18/h1-3,10H,4-6,16H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGPYMWPKXRKYHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C(C(=O)O)N)C3=C(C=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-[3-(2,4-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid | |
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